Cas no 20972-36-5 (3-(4-Methylbenzoyl)acrylic Acid)

3-(4-Methylbenzoyl)acrylic Acid structure
20972-36-5 structure
Product Name:3-(4-Methylbenzoyl)acrylic Acid
CAS No:20972-36-5
MF:C11H10O3
MW:190.195303440094
MDL:MFCD00075338
CID:88234
PubChem ID:691106
Update Time:2025-04-18

3-(4-Methylbenzoyl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

    • trans-3-(4-methylbenzoyl)acrylic acid
    • 3-(4-Methylbenzoyl)acrylic acid
    • (2E)-4-(4-Methylphenyl)-4-oxobut-2-enoic acid
    • 4-oxo-4-p-tolyl-trans-crotonic acid
    • (E)-4-Oxo-4-(p-tolyl)but-2-enoic acid
    • NoName_427
    • SCHEMBL711571
    • HMS2616K23
    • REGID_for_CID_691106
    • SCHEMBL711570
    • (E)-4-Oxo-4-(p-tolyl)but-2-enoicacid
    • 2-Butenoic acid,4-(4-methylphenyl)-4-oxo-,(2E)-
    • (E)-4-(4-methylphenyl)-4-oxo-2-butenoic acid
    • 4-(4-methylphenyl)-4-oxobut-2-enoic acid
    • BB 0218775
    • (2E)-4-(4-methylphenyl)-4-oxobut-2-enoic acid compound with quinuclidine (1:1)
    • CHEMBL44664
    • CS-0215927
    • J-013742
    • F87228
    • EN300-310993
    • MFCD00075338
    • MLS000586683
    • (E)-4-(4-methylphenyl)-4-oxobut-2-enoic acid
    • EN300-24153
    • DTXSID00901326
    • 3-(4-Methyl benzoyl)acrylic acid
    • AKOS000267605
    • 20972-36-5
    • 7N-761
    • 3-(4-Methyl benzoyl)acrylic acid, AldrichCPR
    • CHEBI:167834
    • VNJMEFZKYZHWEO-VOTSOKGWSA-N
    • 2-Butenoic acid, 4-(4-methylphenyl)-4-oxo-, (2E)-
    • Z2768202101
    • SMR000208062
    • 3-(4-Methylbenzoyl)acrylic Acid
    • MDL： MFCD00075338
    • Inchi： 1S/C11H10O3/c1-8-2-4-9(5-3-8)10(12)6-7-11(13)14/h2-7H,1H3,(H,13,14)/b7-6+
    • InChI Key： VNJMEFZKYZHWEO-VOTSOKGWSA-N
    • SMILES： O=C(/C=C/C(=O)O)C1C=CC(C)=CC=1
    • BRN： 2691231

Computed Properties

  • Exact Mass: 190.06300
  • Monoisotopic Mass: 190.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.4A^2

Experimental Properties

  • Color/Form: Yellow solid2. density (g/ml, 25/4 ℃)
  • Density: 1.2
  • Melting Point: 138-140 °C(lit.)
  • Boiling Point: 361.8°C at 760 mmHg
  • Flash Point: 186.8°C
  • Refractive Index: 1.569
  • PSA: 54.37000
  • LogP: 1.81850

3-(4-Methylbenzoyl)acrylic Acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38-22
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36
  • HazardClass：IRRITANT

3-(4-Methylbenzoyl)acrylic Acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

3-(4-Methylbenzoyl)acrylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-BW508-200mg
3-(4-Methylbenzoyl)acrylic Acid
 20972-36-5 98%
200mg
 ￥190.0 2022-02-28
Fluorochem
065687-1g
3-(4-Methylbenzoyl)acrylic acid
 20972-36-5 98%
1g
 ￡24.00 2022-03-01
Fluorochem
065687-10g
3-(4-Methylbenzoyl)acrylic acid
 20972-36-5 98%
10g
 ￡68.00 2022-03-01
Alichem
A019139013-25g
(E)-4-Oxo-4-(p-tolyl)but-2-enoic acid
 20972-36-5 95%
25g
 $411.48 2023-09-02
TRC
M220413-250mg
3-(4-Methylbenzoyl)acrylic Acid
 20972-36-5
250mg
 $ 50.00 2022-06-02
TRC
M220413-500mg
3-(4-Methylbenzoyl)acrylic Acid
 20972-36-5
500mg
 $ 65.00 2022-06-02
TRC
M220413-2.5g
3-(4-Methylbenzoyl)acrylic Acid
 20972-36-5
2.5g
 $ 160.00 2022-06-02
Apollo Scientific
OR917829-1g
3-(4-Methylbenzoyl)acrylic acid
 20972-36-5 95%
1g
 £58.00 2025-02-20
Apollo Scientific
OR917829-5g
3-(4-Methylbenzoyl)acrylic acid
 20972-36-5 95%
5g
 £113.00 2025-02-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
JRD0202-1G
3-(4-Methyl benzoyl)acrylic acid
 20972-36-5
1g
 ¥464.08 2023-11-05

3-(4-Methylbenzoyl)acrylic Acid Related Literature

20972-36-5 (3-(4-Methylbenzoyl)acrylic Acid) Related Products

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD